![molecular formula C10H10ClN B2994424 11-Azatricyclo[6.2.1.02,7]undeca-2,4,6,9-tetraene;hydrochloride CAS No. 5176-29-4](/img/structure/B2994424.png)
11-Azatricyclo[6.2.1.02,7]undeca-2,4,6,9-tetraene;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“11-Azatricyclo[6.2.1.02,7]undeca-2,4,6,9-tetraene;hydrochloride” is a chemical compound with the CAS Number: 5176-29-4 . Its IUPAC name is 1,4-dihydro-1,4-epiminonaphthalene hydrochloride . The compound is typically stored at room temperature and comes in a powder form .
Molecular Structure Analysis
The molecular formula of the compound is C10H10ClN . The compound has a molecular weight of 179.65 . The InChI code for the compound is 1S/C10H9N.ClH/c1-2-4-8-7 (3-1)9-5-6-10 (8)11-9;/h1-6,9-11H;1H .Physical And Chemical Properties Analysis
The compound has a density of 1.1±0.1 g/cm3 . It has a boiling point of 241.0±9.0 °C at 760 mmHg . The compound has a vapour pressure of 0.0±0.5 mmHg at 25°C . The enthalpy of vaporization is 47.8±3.0 kJ/mol . The compound has an index of refraction of 1.593 . The molar refractivity of the compound is 44.4±0.3 cm3 .Scientific Research Applications
Cycloaddition Reactions and Synthesis Techniques
Research on compounds similar to 11-Azatricyclo[6.2.1.02,7]undeca-2,4,6,9-tetraene;hydrochloride often involves exploring [4+3] cycloaddition reactions and other synthesis methods. For example, the study of aminoallyl cations with 1,3-dienes highlights innovative approaches to constructing complex cyclic structures through cycloaddition reactions (Jonghoon Oh, C. Ziani-Chérif, J. Choi, J. Cha, 2003). These methodologies are foundational for synthesizing novel heterocyclic compounds with potential applications in various fields, including pharmaceuticals and materials science.
Molecular Structure and Conformational Studies
Structural and conformational analyses of complex cyclic compounds are crucial for understanding their chemical behavior and potential applications. For instance, the conformational dependence of spin-spin coupling constants in azabicyclo and azatricyclo compounds provides insights into their structural characteristics and how these may influence their chemical reactivity and interactions (S. Berger, 1978). Such studies are essential for the design and development of new compounds with desired properties.
Reaction Mechanisms and Chemical Properties
Understanding the reaction mechanisms and chemical properties of compounds like this compound is fundamental to advancing organic chemistry. Research into the thermal decomposition of related compounds, for instance, sheds light on retro-Diels-Alder reactions versus nitrogen elimination processes (W. Lay, K. MacKenzie, 1970). These studies not only elucidate the behavior of specific chemical groups under various conditions but also contribute to the broader understanding of reaction dynamics in organic chemistry.
Application in Synthesis of Complex Molecules
The synthesis of complex molecules often involves multiple steps and intricate reaction pathways. Research into the synthesis of nitrogen-bridged heterocycles, for example, demonstrates the preparation of novel compounds through reactions of thiocarbonylmethylides, highlighting the versatility of these methods in creating structurally diverse molecules with potential utility in medicinal chemistry and materials science (A. Kakehi, S. Ito, S. Fujita, 1995).
Safety and Hazards
The compound has been assigned the GHS07 pictogram . The signal word for the compound is "Warning" . The hazard statements associated with the compound are H315, H319, and H335 . The precautionary statements associated with the compound are P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Mechanism of Action
Target of Action
The primary targets of 11-Azatricyclo[6.2.1.02,7]undeca-2,4,6,9-tetraene hydrochloride are currently unknown. This compound is relatively new and research is ongoing to identify its specific targets and their roles .
Result of Action
The molecular and cellular effects of 11-Azatricyclo[6.2.1.02,7]undeca-2,4,6,9-tetraene hydrochloride’s action are currently unknown
Properties
IUPAC Name |
11-azatricyclo[6.2.1.02,7]undeca-2,4,6,9-tetraene;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N.ClH/c1-2-4-8-7(3-1)9-5-6-10(8)11-9;/h1-6,9-11H;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWDMMNZHSXJXTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C3C=CC(C2=C1)N3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.